4-benzyl-3-ethyl-1-[4-(hydroxymethyl)benzoyl]-1,4-diazepan-5-one

• IUPAC Name: 4-benzyl-3-ethyl-1-[4-(hydroxymethyl)benzoyl]-1,4-diazepan-5-one
• InChI: InChI=1S/C22H26N2O3/c1-2-20-15-23(22(27)19-10-8-18(16-25)9-11-19)13-12-21(26)24(20)14-17-6-4-3-5-7-17/h3-11,20,25H,2,12-16H2,1H3
• InChI Key: NCKJHUNIBIYJBO-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)CO
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

The compound “4-benzyl-3-ethyl-1-[4-(hydroxymethyl)benzoyl]-1,4-diazepan-5-one” is a diazepanone derivative. Diazepanones are a class of organic compounds containing a diazepane ring which is a seven-membered heterocycle with two nitrogen atoms. The benzyl and ethyl groups are common substituents in organic chemistry, with the benzyl group being derived from benzene and the ethyl group being derived from ethane.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the seven-membered diazepane ring, with the benzyl, ethyl, and [4-(hydroxymethyl)benzoyl] groups attached at the 4th, 3rd, and 1st positions respectively. The exact spatial arrangement of these groups would depend on the specific stereochemistry of the compound.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the diazepane ring and the various substituents. The benzyl and [4-(hydroxymethyl)benzoyl] groups could potentially undergo electrophilic aromatic substitution reactions. The diazepane ring might also participate in reactions involving the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the diazepane ring could impart some degree of rigidity to the molecule, while the various substituents could influence its polarity and solubility.

Future Directions

The study of diazepanone derivatives is a rich field with many potential applications in medicinal chemistry. Future research could explore the synthesis of this and similar compounds, their biological activity, and their potential uses as pharmaceuticals.